Cas no 1228182-71-5 (5-Bromo-2-oxo-6-phenyl-1,2-dihydro-3-pyridinecarbonitrile)

• Product Name: 5-Bromo-2-oxo-6-phenyl-1,2-dihydro-3-pyridinecarbonitrile
• CAS No: 1228182-71-5
• MF: C₁₂H₇BrN₂O
• MW: 275.100781679153
• MDL: MFCD16622785
• CID: 4579291
• Update Time: 2025-06-13

5-Bromo-2-oxo-6-phenyl-1,2-dihydro-3-pyridinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-oxo-6-phenyl-1,2-dihydro-3-pyridinecarbonitrile
• 3-Pyridinecarbonitrile, 5-bromo-1,2-dihydro-2-oxo-6-phenyl-

• MDL： MFCD16622785
• Inchi： 1S/C12H7BrN2O/c13-10-6-9(7-14)12(16)15-11(10)8-4-2-1-3-5-8/h1-6H,(H,15,16)
• InChI Key： IQIKVPXRHSWWJF-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C2=CC=CC=C2)=C(Br)C=C1C#N

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 5-Bromo-2-oxo-6-phenyl-1,2-dihydro-3-pyridinecarbonitrile

Comprehensive Analysis of 5-Bromo-2-oxo-6-phenyl-1,2-dihydro-3-pyridinecarbonitrile (CAS No. 1228182-71-5)

The compound 5-Bromo-2-oxo-6-phenyl-1,2-dihydro-3-pyridinecarbonitrile (CAS No. 1228182-71-5) is a highly specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a bromine substituent and a cyano group, make it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery and material science, aligning with current trends in precision medicine and sustainable chemistry.

One of the most searched questions about this compound revolves around its synthetic routes and reactivity. The presence of both electron-withdrawing (cyano) and electron-donating (phenyl) groups creates a balanced electronic environment, enabling diverse cross-coupling reactions. This property is critical for developing small-molecule inhibitors, a hot topic in oncology research. Recent studies highlight its utility in constructing kinase-targeted libraries, addressing the growing demand for personalized cancer therapies.

From a spectroscopic characterization perspective, 5-Bromo-2-oxo-6-phenyl-1,2-dihydro-3-pyridinecarbonitrile exhibits distinct NMR peaks and mass fragmentation patterns, which are frequently queried in academic databases. Its X-ray crystallography data reveals a planar pyridine ring with intramolecular hydrogen bonding, a feature often exploited in crystal engineering. These attributes resonate with the rising interest in structure-activity relationships (SAR) and computational modeling techniques.

Environmental and green chemistry considerations are another trending focus. The compound’s biodegradability profile and potential as a bio-based intermediate align with the UN Sustainable Development Goals (SDGs). Laboratories are optimizing catalytic processes to reduce waste during its synthesis, responding to industry demands for eco-friendly manufacturing.

In the context of intellectual property, 1228182-71-5 appears in several patents related to antiviral agents and anti-inflammatory drugs, reflecting its commercial relevance. Searches for "pyridinecarbonitrile derivatives" and "brominated heterocycles" have surged, indicating its prominence in medicinal chemistry forums. Its lipophilicity and blood-brain barrier permeability are also discussed in neuroscience research communities.

For analytical chemists, the compound’s HPLC retention behavior and UV-Vis absorption are frequently studied. Method development using reverse-phase columns and mass spectrometry detection is a common search query, underscoring its role in quality control workflows. The integration of machine learning for chromatographic optimization further enhances its analytical appeal.

In summary, 5-Bromo-2-oxo-6-phenyl-1,2-dihydro-3-pyridinecarbonitrile represents a nexus of multidisciplinary research, bridging gaps between organic synthesis, pharmacology, and environmental science. Its CAS No. 1228182-71-5 serves as a pivotal identifier for researchers exploring next-generation therapeutics and smart materials.